N-(4-{[2-(2,6-dimethylphenoxy)acetyl]amino}phenyl)propanamide

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-[4-[[2-(2,6-dimethylphenoxy)acetyl]amino]phenyl]propanamide
• InChI: InChI=1S/C19H22N2O3/c1-4-17(22)20-15-8-10-16(11-9-15)21-18(23)12-24-19-13(2)6-5-7-14(19)3/h5-11H,4,12H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key: TYQPGYBEPXFTHF-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC=C(C=C1)NC(=O)COC2=C(C=CC=C2C)C

Description

N-(4-{[2-(2,6-dimethylphenoxy)acetyl]amino}phenyl)propanamide, also known as DPA-714, is a novel positron emission tomography (PET) radioligand used to image translocator protein (TSPO) in living organisms. TSPO is a mitochondrial protein that plays a crucial role in the regulation of cellular metabolism, apoptosis, and inflammation. DPA-714 is a promising tool for studying the role of TSPO in various physiological and pathological conditions, including neurodegenerative diseases, cancer, and inflammation.

Mechanism of Action

N-(4-{[2-(2,6-dimethylphenoxy)acetyl]amino}phenyl)propanamide binds to TSPO, a protein located on the outer mitochondrial membrane, with high affinity. TSPO is involved in the transport of cholesterol and other molecules across the mitochondrial membrane, as well as the regulation of mitochondrial function, apoptosis, and inflammation. The binding of N-(4-{[2-(2,6-dimethylphenoxy)acetyl]amino}phenyl)propanamide to TSPO can be visualized by PET imaging, allowing researchers to study the distribution and expression of TSPO in vivo.
Biochemical and physiological effects:
N-(4-{[2-(2,6-dimethylphenoxy)acetyl]amino}phenyl)propanamide has been shown to have minimal toxicity and side effects in preclinical and clinical studies. It does not affect the normal physiological functions of TSPO or other proteins and receptors. However, the long-term effects of N-(4-{[2-(2,6-dimethylphenoxy)acetyl]amino}phenyl)propanamide on cellular metabolism, apoptosis, and inflammation are not fully understood and require further investigation.

Advantages and Limitations for Lab Experiments

N-(4-{[2-(2,6-dimethylphenoxy)acetyl]amino}phenyl)propanamide has several advantages for lab experiments. It is a non-invasive imaging tool that allows researchers to study TSPO in vivo without the need for invasive procedures or tissue samples. It has high sensitivity and specificity for TSPO, allowing for accurate quantification and localization of TSPO expression. It has also been shown to have high reproducibility and reliability across different imaging modalities and experimental conditions.
However, N-(4-{[2-(2,6-dimethylphenoxy)acetyl]amino}phenyl)propanamide has some limitations for lab experiments. It requires specialized equipment and expertise to perform PET imaging, which may limit its accessibility and affordability. It also has limited spatial and temporal resolution compared to other imaging techniques, such as magnetic resonance imaging (MRI) or computed tomography (CT). It is also subject to variability and artifacts due to factors such as motion, metabolism, and blood flow.

Future Directions

There are several future directions for the use of N-(4-{[2-(2,6-dimethylphenoxy)acetyl]amino}phenyl)propanamide in scientific research. One direction is to further investigate the role of TSPO in various physiological and pathological conditions, such as neuroinflammation, neurodegeneration, and cancer. Another direction is to develop new drugs targeting TSPO based on the insights gained from N-(4-{[2-(2,6-dimethylphenoxy)acetyl]amino}phenyl)propanamide imaging studies. Additionally, there is a need to improve the spatial and temporal resolution of N-(4-{[2-(2,6-dimethylphenoxy)acetyl]amino}phenyl)propanamide imaging, as well as its accessibility and affordability, to facilitate its wider application in scientific research.

Synthesis Methods

N-(4-{[2-(2,6-dimethylphenoxy)acetyl]amino}phenyl)propanamide can be synthesized by a multistep process starting from 4-bromoacetophenone and 2,6-dimethylphenol. The key step involves the reaction of 4-(2,6-dimethylphenoxy)acetyl chloride with 4-aminophenylpropanamide in the presence of a base such as triethylamine. The resulting product is purified by column chromatography to obtain N-(4-{[2-(2,6-dimethylphenoxy)acetyl]amino}phenyl)propanamide as a white solid with a purity of >99%.

Scientific Research Applications

N-(4-{[2-(2,6-dimethylphenoxy)acetyl]amino}phenyl)propanamide has been extensively used as a PET radioligand to image TSPO in vivo. It has been shown to have high affinity and selectivity for TSPO, with minimal binding to other proteins or receptors. N-(4-{[2-(2,6-dimethylphenoxy)acetyl]amino}phenyl)propanamide PET imaging has been used to study various physiological and pathological conditions, including neuroinflammation, neurodegeneration, cancer, and cardiovascular diseases. It has also been used to evaluate the efficacy of drugs targeting TSPO, such as benzodiazepines, in preclinical and clinical studies.